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Compound of Interest

Compound Name: GSK1016790A

Cat. No.: B1672345

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with GSK1016790A, a potent TRPV4 channel
agonist. Adherence to these guidelines is essential for ensuring personal safety and
maintaining a secure laboratory environment.

GSK1016790A should be treated as a hazardous substance.[1] Direct contact through
ingestion, inhalation, or exposure to skin and eyes must be strictly avoided.[1] It is imperative to
wash hands and any exposed skin thoroughly after handling.[1]

Essential Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment is mandatory when handling
GSK1016790A to minimize exposure risk. This includes, but is not limited to, protective
clothing, hand and eye protection, and, where necessary, respiratory equipment.

Core PPE Requirements:

o Protective Clothing: A laboratory coat is essential. For procedures with a higher risk of
splashes or aerosol generation, consider the use of an isolation gown or hazmat suit.

e Hand Protection: Chemical-resistant gloves are required. While specific materials are not
mandated in the provided documentation, nitrile gloves are a common standard in laboratory
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settings for handling chemical compounds.

o Eye Protection: Safety glasses with side shields are the minimum requirement. For splash
hazards, safety goggles or a face shield in combination with safety glasses should be used.

[2]

o Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved N95
respirator or higher is necessary.[2]

Quantitative Data Summary: Solubility

The solubility of GSK1016790A in various solvents is a critical piece of information for
experimental design. The following table summarizes the available quantitative data.

Maximum Concentration Maximum Concentration
Solvent
(mg/mL) (mM)
DMSO 65.56 - 100 100 - 152.52
Ethanol 10 - 65.56 ~15.25 - 100
Dimethyl Formamide (DMF) ~15 Not Specified
DMSO:PBS (pH 7.2) (1:3) ~0.25 Not Specified

Data sourced from multiple suppliers and may vary.[1][3][4] Always refer to the batch-specific
certificate of analysis for the most accurate information.

Experimental Protocol: Preparation of Stock
Solutions

Proper preparation of stock solutions is crucial for experimental accuracy and safety. The
following protocol is a synthesis of recommendations from supplier documentation.[1][3]

Objective: To prepare a stock solution of GSK1016790A in a suitable organic solvent.

Materials:
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GSK1016790A (crystalline solid)

Anhydrous solvent of choice (e.g., DMSO, Ethanol)

Inert gas (e.g., nitrogen or argon)

Appropriate volumetric flasks and pipettes

Vortex mixer or sonicator

Procedure:
e Pre-dissolution: Bring the GSK1016790A vial to room temperature before opening.
e Weighing: In a chemical fume hood, carefully weigh the desired amount of GSK1016790A.

e Solvent Addition: Add the desired volume of the chosen solvent to the GSK1016790A. The
solvent should be purged with an inert gas to remove dissolved oxygen.[1]

 Dissolution: Cap the container tightly and mix thoroughly. A vortex mixer or sonicator can be
used to aid dissolution.[5]

o Storage: Store the stock solution at -20°C for long-term stability, which is reported to be at
least four years for the solid compound.[1] Aqueous solutions are not recommended for
storage for more than one day.[1]

Operational Workflow for Handling GSK1016790A

The following diagram outlines the logical progression of steps for safely handling
GSK1016790A from receipt to disposal.
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Caption: Workflow for handling GSK1016790A.
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Disposal Plan

All waste materials contaminated with GSK1016790A, including disposable PPE, pipette tips,
and empty vials, must be disposed of as hazardous chemical waste in accordance with local,
state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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